
Material Safety Data Sheet (MSDS) Technical
Guide: 2-Chloro-4-methoxyphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-4-methoxyphenol

Cat. No.: B103099 Get Quote

An In-depth Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Chloro-4-methoxyphenol (CAS: 18113-03-6). The information is compiled from multiple

safety data sheets and regulatory sources, presenting key data in a structured format to

support laboratory safety, risk assessment, and handling protocols.

Chemical Identification and Physical Properties
2-Chloro-4-methoxyphenol is a substituted phenol compound used in various chemical

syntheses. Understanding its fundamental properties is the first step in safe handling.

Table 1: General Information

Identifier Value Source

Chemical Name 2-Chloro-4-methoxyphenol [1][2][3]

Synonyms
3-Chloro-4-hydroxyanisole, 2-

Chloro-p-guaiacol
[4]

CAS Number 18113-03-6 [1][2][3][5][6]

Molecular Formula C₇H₇ClO₂ [1][4][5][6]

Molecular Weight 158.58 g/mol [1][2][4][6]
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| EC Number | 242-007-3 |[1][2] |

Table 2: Physical and Chemical Properties

Property Value Source

Appearance

White to cream or yellow-
brown crystalline
powder/fused solid

[4][5]

Melting Point 36 - 44 °C [2][5][6]

Density 1.153 g/mL at 25 °C [2]

Flash Point 85 °C (185 °F) - Closed Cup [2][6]

| Form | Solid |[2] |

Hazard Identification and Classification
According to the Globally Harmonized System (GHS), this compound is classified with multiple

hazards requiring specific precautions.

Table 3: GHS Hazard Classification
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Hazard Class Category
Hazard
Statement

Code Source

Skin
Corrosion/Irrit
ation

2
Causes skin
irritation

H315 [1][2][3]

Serious Eye

Damage/Irritation
2A

Causes serious

eye irritation
H319 [1][2][3]

Specific Target

Organ Toxicity

(Single

Exposure)

3

May cause

respiratory

irritation

H335 [1][2][3]

Acute Toxicity

(Oral)
4

Harmful if

swallowed
H302 [6]

Acute Toxicity

(Dermal)
4

Harmful in

contact with skin
H312 [6]

| Signal Word | Warning | | |[1][2][3] |

The following diagram illustrates the relationship between the identified chemical hazards and

the minimum required personal protective equipment.

Identified GHS Hazards Required Personal Protective Equipment (PPE)

H315
Causes skin irritation

Protective Gloves
(Chemical Impermeable)

H319
Causes serious eye irritation

Eyeshields
(Safety Goggles)

H335
May cause respiratory irritation

Respiratory Protection
(N95 Dust Mask / Ventilated Area)
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Click to download full resolution via product page

Caption: Mapping of GHS hazards to corresponding PPE requirements.

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of accidental exposure.

Table 4: First Aid Measures by Exposure Route

Exposure Route First Aid Procedure Source

Inhalation

Move the person to fresh
air. If breathing is difficult,
administer oxygen. If not
breathing, give artificial
respiration and seek
immediate medical
attention.

[3][7]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area thoroughly

with soap and plenty of water.

If irritation persists, get medical

help.

[3][8]

Eye Contact

Rinse cautiously and

thoroughly with water for at

least 15 minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and seek immediate medical

attention.

[3][8]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Call a physician or Poison Control Center immediately. |[3][6][8] |

This workflow outlines the decision-making process for responding to an exposure incident.
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Exposure Incident Occurs

Identify Exposure Route

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhalation

Ingestion

Ingestion

Remove contaminated clothing.
Wash with soap and water.

Rinse with water for 15+ minutes.
Remove contact lenses.

Move to fresh air.
Provide oxygen if needed.

Rinse mouth.
DO NOT induce vomiting.

Seek Medical Attention
(If symptoms persist or for ingestion)
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Assess Need for In Vivo
Irritation Data

Step 1: Weight-of-Evidence Analysis
(Existing data, pH, structural analogs)

Step 2: Skin Irritation/Corrosion Test
(OECD TG 404)

Result Assessment

Step 3: Eye Irritation/Corrosion Test
(OECD TG 405)

Not Corrosive

STOP
Classify as Corrosive
(No eye test needed)

Corrosive or
Severe Irritant

Classify Eye Irritant
& Conclude

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b103099?utm_src=pdf-body-img
https://www.benchchem.com/product/b103099?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2-Chloro-4-methoxyphenol | C7H7ClO2 | CID 87459 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Chloro-4-methoxyphenol 98 18113-03-6 [sigmaaldrich.com]

3. echemi.com [echemi.com]

4. 2-Chloro-4-methoxyphenol | CymitQuimica [cymitquimica.com]

5. 2-chloro-4-méthoxyphénol, 97 %, Thermo Scientific Chemicals 25 g | Buy Online
[thermofisher.com]

6. 2-Chloro-4-methoxyphenol, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

7. fishersci.com [fishersci.com]

8. fishersci.com [fishersci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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